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Compound of Interest

Compound Name:
Methyl 3-(3-

nitrophenoxy)benzoate

Cat. No.: B8683967

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Methyl 3-(3-nitrophenoxy)benzoate,

including its fundamental chemical properties, a proposed synthetic pathway based on

established methodologies, and critical safety considerations. As a specialized diaryl ether, this

compound holds potential for applications in medicinal chemistry and materials science,

warranting a detailed examination for professionals in the field.

Core Molecular Profile
Methyl 3-(3-nitrophenoxy)benzoate is an organic compound characterized by a diaryl ether

linkage, a nitro functional group, and a methyl ester. These features contribute to its potential

as a versatile chemical intermediate.
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Property Value Source

Chemical Formula C₁₄H₁₁NO₅ [1][2]

Molecular Weight 273.25 g/mol [1][2]

InChI Key
NXSBKTSQQLWANJ-

UHFFFAOYSA-N
[1][2]

A precise determination of physicochemical properties such as melting point, boiling point, and

solubility is pending experimental validation, as specific data for this compound is not widely

available in published literature.

Starting Materials

Reagents & Conditions

Methyl 3-hydroxybenzoate

Ullmann Condensation Reaction

1-bromo-3-nitrobenzene

Copper(I) Oxide (Cu₂O) or Copper(I) Iodide (CuI)

Cesium Carbonate (Cs₂CO₃) or Potassium Carbonate (K₂CO₃)

Acetonitrile or DMF

Elevated Temperature (e.g., 100-150 °C)

Aqueous Workup & ExtractionReaction Mixture Column ChromatographyCrude Product Methyl 3-(3-nitrophenoxy)benzoatePurified Product
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Caption: Proposed workflow for the synthesis of Methyl 3-(3-nitrophenoxy)benzoate.

Rationale for Method Selection
Efficiency: Modern modifications of the Ullmann condensation, often employing ligands, can

proceed under milder conditions with high yields. [3][4]* Cost-Effectiveness: Copper catalysts

are significantly more economical than palladium catalysts, which are often used in

alternative methods like the Buchwald-Hartwig amination. [3]* Versatility: The Ullmann

reaction is tolerant of a wide range of functional groups, making it a reliable choice for the

synthesis of complex molecules.

Detailed Experimental Protocol (Proposed)
Reaction Setup: To a dry, three-necked round-bottom flask equipped with a reflux condenser,

magnetic stirrer, and nitrogen inlet, add methyl 3-hydroxybenzoate (1.0 eq.), 1-bromo-3-

nitrobenzene (1.1 eq.), copper(I) iodide (0.1 eq.), and cesium carbonate (2.0 eq.).

Solvent Addition: Add anhydrous dimethylformamide (DMF) to the flask to achieve a suitable

concentration (e.g., 0.5 M).

Inert Atmosphere: Purge the flask with nitrogen for 10-15 minutes to ensure an inert

atmosphere.

Heating: Heat the reaction mixture to 120-140°C with vigorous stirring.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-

performance liquid chromatography (HPLC).

Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl

acetate and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel to

yield the pure Methyl 3-(3-nitrophenoxy)benzoate.
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While specific applications for Methyl 3-(3-nitrophenoxy)benzoate are not extensively

documented, its chemical structure suggests several areas of potential utility:

Pharmaceutical Intermediate: The diaryl ether motif is present in a number of biologically

active compounds. The nitro group can be readily reduced to an amine, which can then be

further functionalized to create a library of compounds for drug discovery screening. [5]*

Materials Science: Aromatic nitro compounds can be used as precursors for polymers and

other advanced materials. The presence of the ester and ether linkages could impart unique

properties to such materials.

Agrochemicals: The nitroaromatic scaffold is found in some herbicides and pesticides. [5]

Safety and Handling
No specific safety data sheet (SDS) is currently available for Methyl 3-(3-
nitrophenoxy)benzoate. However, based on the functional groups present and the nature of

related compounds, the following precautions should be taken. It is imperative to handle this

compound with care in a well-ventilated fume hood.

General Precautions:
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves. [6]* Ventilation: Handle in a well-ventilated area or a

chemical fume hood to avoid inhalation of any dust or vapors. * Contact Avoidance: Avoid

contact with skin and eyes. In case of contact, rinse immediately with plenty of water. *

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents. [7][8]

First Aid Measures:
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention. * Skin Contact: In case of skin contact, wash off with soap and plenty of water. *

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes. [7]*

Ingestion: If swallowed, rinse mouth with water and seek immediate medical advice. [7]
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Methyl 3-(3-nitrophenoxy)benzoate is a compound with significant potential as a building

block in organic synthesis, particularly in the fields of drug discovery and materials science.

While specific data on this molecule is limited, established synthetic methods like the Ullmann

condensation provide a clear and efficient pathway for its preparation. Adherence to stringent

safety protocols is essential when handling this and related chemical entities. Further research

into the properties and applications of Methyl 3-(3-nitrophenoxy)benzoate is warranted to

fully explore its scientific and commercial potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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